Cas no 2138230-31-4 (Methyl 5-(fluorosulfonyl)-1,3-thiazole-4-carboxylate)

• Product Name: Methyl 5-(fluorosulfonyl)-1,3-thiazole-4-carboxylate
• CAS No: 2138230-31-4
• MF: C₅H₄FNO₄S₂
• MW: 225.217962265015
• CID: 5898897
• PubChem ID: 165800969
• Update Time: 2025-05-28

Methyl 5-(fluorosulfonyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(fluorosulfonyl)-1,3-thiazole-4-carboxylate
• EN300-727823
• 2138230-31-4
• Methyl 5-(fluorosulfonyl)-1,3-thiazole-4-carboxylate

• Inchi： 1S/C5H4FNO4S2/c1-11-4(8)3-5(12-2-7-3)13(6,9)10/h2H,1H3
• InChI Key： ATBBYHRJPGMEDZ-UHFFFAOYSA-N
• SMILES： S(C1=C(C(=O)OC)N=CS1)(=O)(=O)F

Computed Properties

• Exact Mass: 224.95657812g/mol
• Monoisotopic Mass: 224.95657812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 110Ų

Additional information on Methyl 5-(fluorosulfonyl)-1,3-thiazole-4-carboxylate

Research Update on Methyl 5-(fluorosulfonyl)-1,3-thiazole-4-carboxylate (CAS: 2138230-31-4)

Methyl 5-(fluorosulfonyl)-1,3-thiazole-4-carboxylate (CAS: 2138230-31-4) is a fluorosulfonyl-containing thiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique reactivity and potential applications in drug discovery. Recent studies have explored its utility as a versatile building block for the synthesis of biologically active compounds, particularly in the development of covalent inhibitors targeting cysteine residues in proteins.

One of the key advancements in the application of Methyl 5-(fluorosulfonyl)-1,3-thiazole-4-carboxylate is its role in the development of covalent inhibitors for disease-relevant proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a warhead in the design of covalent inhibitors for Bruton's tyrosine kinase (BTK), a target implicated in B-cell malignancies. The study highlighted the compound's ability to selectively modify the active-site cysteine residue, leading to potent and irreversible inhibition of BTK.

In addition to its applications in covalent inhibitor design, Methyl 5-(fluorosulfonyl)-1,3-thiazole-4-carboxylate has also been investigated as a precursor for the synthesis of fluorosulfonylated heterocycles. A recent publication in Organic Letters (2024) described a novel synthetic route utilizing this compound to generate a library of fluorosulfonylated thiazole derivatives with enhanced pharmacological properties. The study emphasized the compound's stability and reactivity under mild conditions, making it a valuable tool for medicinal chemists.

Furthermore, the compound's potential in chemical biology has been explored in the context of activity-based protein profiling (ABPP). Researchers have leveraged its fluorosulfonyl group to develop probes for identifying and characterizing cysteine-reactive proteins in complex biological systems. A 2023 study in Nature Chemical Biology reported the use of Methyl 5-(fluorosulfonyl)-1,3-thiazole-4-carboxylate-based probes to map the cysteine proteome in cancer cells, revealing novel targets for therapeutic intervention.

Despite its promising applications, challenges remain in the optimization of Methyl 5-(fluorosulfonyl)-1,3-thiazole-4-carboxylate-based compounds. Issues such as off-target reactivity and metabolic stability are areas of active research. Recent efforts have focused on structural modifications to improve selectivity and pharmacokinetic properties, as evidenced by a 2024 study in ACS Medicinal Chemistry Letters that reported the development of second-generation derivatives with reduced off-target effects.

In conclusion, Methyl 5-(fluorosulfonyl)-1,3-thiazole-4-carboxylate (CAS: 2138230-31-4) represents a valuable scaffold in medicinal chemistry and chemical biology. Its unique reactivity profile and versatility in covalent inhibitor design and chemical probe development make it a compound of significant interest. Ongoing research aims to further elucidate its potential and address existing limitations, paving the way for its broader application in drug discovery and biological research.